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Application Notes and Protocols for Gastrin-17
Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the collection and preparation of various
biological samples for the quantitative analysis of Gastrin-17 (G-17). Adherence to these
guidelines is critical for obtaining accurate and reproducible results. Gastrin-17 is an unstable
analyte, making strict adherence to collection and processing protocols essential.[1]

Pre-analytical Considerations

Several factors can influence circulating Gastrin-17 levels. Proper patient preparation and
sample handling are crucial to minimize pre-analytical variability.

Patient Preparation
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It is essential to control for physiological and pharmacological variables that can alter Gastrin-
17 concentrations.

» Fasting: The patient should fast for at least 4 hours, though an overnight fast (approximately
10-12 hours) is highly recommended.[2][3][4][5] Food intake, particularly protein-rich meals,
stimulates gastrin secretion.[6]

o Medication: Certain medications can significantly impact Gastrin-17 levels. It is crucial to
discontinue these medications, if medically feasible, prior to sample collection.[1][6]

o Proton Pump Inhibitors (PPIs): Drugs like omeprazole and lansoprazole can cause a
significant increase in gastrin levels.[1][6] It is recommended to stop these medications for
at least one week before the test.[6]

o H2 Receptor Antagonists: These should ideally be ceased for 72 hours before sample
collection.[1]

o Antacids and Calcium Supplements: These can also affect gastric acid production and
should be avoided.[5]

o Drugs Affecting Gastrointestinal Motility: Opioids, for example, may interfere with the test
and should be discontinued for at least two weeks prior.[6]

» Alcohol and Caffeine: Alcohol should be avoided for at least 24 hours before the test.[5]
Caffeine can also influence results and should be avoided.[7]

o Other Conditions: Hypercalcemia and renal failure can lead to elevated gastrin levels and
should be considered during interpretation.[1]

Sample Type

The most common sample types for Gastrin-17 analysis are serum and plasma.[8][9][10]
There are no statistically significant differences in Gastrin-17 levels between serum and
plasma.[10] Other less common sample types include urine, saliva, feces, tissue homogenates,
and cell culture supernatants.[8][9]

Sample Collection and Processing

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1628035/docs?utm_src=pdf-body#sample-collection-and-preparation-for-gastrin-17-analysis
https://www.benchchem.com/product/b1628035/docs?utm_src=pdf-body#sample-collection-and-preparation-for-gastrin-17-analysis
https://www.biohithealthcare.com/wp-content/uploads/2023/09/400381-09-G17Advanced-IFU-FINAL-20220526-screen.pdf
https://www.biohithealthcare.com/wp-content/uploads/2023/09/400820en-6.0-GastroPanel-G17-IFU-FINAL-20220531.pdf
https://www.biohithealthcare.com/wp-content/uploads/2024/03/400381-9.1-G17Advanced-IFU-FINAL-20240119-screen.pdf
https://www.webmd.com/a-to-z-guides/what-is-a-gastrin-test
https://logan.testcatalog.org/show/GAS-1
https://www.benchchem.com/product/b1628035/docs?utm_src=pdf-body#sample-collection-and-preparation-for-gastrin-17-analysis
https://www.nbt.nhs.uk/sites/default/files/document/Collection%20of%20Blood%20for%20Gastrin%20and%20Gut%20Hormones.pdf
https://logan.testcatalog.org/show/GAS-1
https://www.nbt.nhs.uk/sites/default/files/document/Collection%20of%20Blood%20for%20Gastrin%20and%20Gut%20Hormones.pdf
https://logan.testcatalog.org/show/GAS-1
https://logan.testcatalog.org/show/GAS-1
https://www.nbt.nhs.uk/sites/default/files/document/Collection%20of%20Blood%20for%20Gastrin%20and%20Gut%20Hormones.pdf
https://www.webmd.com/a-to-z-guides/what-is-a-gastrin-test
https://logan.testcatalog.org/show/GAS-1
https://www.webmd.com/a-to-z-guides/what-is-a-gastrin-test
https://www.researchgate.net/publication/221703848_Pitfalls_in_Diagnostic_Gastrin_Measurements
https://www.nbt.nhs.uk/sites/default/files/document/Collection%20of%20Blood%20for%20Gastrin%20and%20Gut%20Hormones.pdf
https://www.benchchem.com/product/b1628035/docs?utm_src=pdf-body#sample-collection-and-preparation-for-gastrin-17-analysis
https://www.elkbiotech.com/upload/file/ELISA/ELK0740-1.pdf
https://www.afgsci.com/product/human-g-17gastrin-17-elisa-kit/
https://pubmed.ncbi.nlm.nih.gov/28984679/
https://www.benchchem.com/product/b1628035/docs?utm_src=pdf-body#sample-collection-and-preparation-for-gastrin-17-analysis
https://pubmed.ncbi.nlm.nih.gov/28984679/
https://www.elkbiotech.com/upload/file/ELISA/ELK0740-1.pdf
https://www.afgsci.com/product/human-g-17gastrin-17-elisa-kit/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Proper handling during and after sample collection is critical for maintaining the integrity of
Gastrin-17.

Blood Collection

e For Serum: Collect whole blood in a serum separator tube.[8][9]

» For Plasma: Collect whole blood using EDTA or heparin as an anticoagulant.[2][8][9] EDTA is
a commonly recommended anticoagulant.[1][3]

Centrifugation

e Serum: Allow the blood to clot for 2 hours at room temperature or overnight at 4°C before
centrifugation.[8][9] Centrifuge at 1000 x g for 20 minutes.[8][9]

e Plasma: Centrifuge within 30 minutes of collection at 1000 x g for 15 minutes at 2-8°C.[8][9]
The samples should be placed on ice immediately after collection and transported to the
laboratory for prompt separation.[1]

Sample Stability and Storage

Gastrin-17 is prone to time-dependent degradation.[10] Therefore, prompt processing and
appropriate storage are crucial.

o Short-term Storage: If the assay is to be performed within 5 days, samples can be stored at
2-8°C.[11]

e Long-term Storage: For longer-term storage, aliquots should be stored at -20°C or -80°C.[8]
[9][11][12] Samples can be stored for up to 1 month at -20°C or up to 2 months at -80°C.[11]

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as this can lead to degradation of
the analyte.[8][9][11][12]

o Stabilizers: The addition of a Gastrin-17 stabilizer immediately after sample separation can
enhance stability, allowing for storage for 7 days at 2-8°C and 3 days at room temperature.
[4][13] However, one study suggested that the addition of a stabilizer showed no
improvement in stability.[10]
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Table 1: Summary of Blood Sample (Serum/Plasma) Processing and Storage Conditions

Parameter Recommendation Source(s)

Anticoagulant (Plasma) EDTA or Heparin [21[31[81[9]

, _ 2 hours at room temperature or
Serum Clotting Time ) [819]
overnight at 4°C

Centrifugation (Serum) 1000 x g for 20 minutes [819]

1000 x g for 15 minutes at 2-

Centrifugation (Plasma) 8°C (within 30 mins of [819]
collection)
Short-Term Storage 2-8°C for up to 5 days [11]

< -20°C for up to 1 month; <
Long-Term Storage [11]
-80°C for up to 2 months

Freeze-Thaw Cycles Avoid [BI[9][11][12]

Experimental Protocols

The following are generalized protocols for sample preparation. For specific assay procedures,
always refer to the instructions provided with the particular ELISA kit being used.[8]

Protocol for Serum Preparation

e Collect whole blood into a serum separator tube.

 Allow the blood to clot by leaving it undisturbed at room temperature for 2 hours or overnight
at 4°C.[8][9]

o Centrifuge the clotted blood at 1000 x g for 20 minutes.[3][9]
» Carefully aspirate the serum and transfer it to a clean polypropylene tube.

« If not assaying immediately, aliquot the serum and store at < -20°C.[8]
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Protocol for Plasma Preparation

o Collect whole blood into a tube containing EDTA or heparin as an anticoagulant.[8][9]

Mix the sample gently by inverting the tube 5-6 times.[2][4]

Centrifuge at 1000 x g for 15 minutes at 2-8°C within 30 minutes of collection.[8][9]

Aspirate the plasma and transfer it to a clean polypropylene tube.

If not assaying immediately, aliquot the plasma and store at < -20°C.[8]

Protocol for Tissue Homogenate Preparation

» Rinse tissues with ice-cold PBS to remove excess blood.[9]

Weigh the tissue and mince it into small pieces on ice.[9]

Homogenize the tissue in a suitable lysis buffer (e.g., 1:20 w/v) using a glass homogenizer
on ice.[9]

If necessary, sonicate the suspension to clarify the solution.[9]

Centrifuge the homogenate at 10,000 x g for 5 minutes to pellet cellular debris.[11]

Collect the supernatant for analysis or aliquot and store at < -20°C.[11]

Visualization of Workflows and Pathways
Experimental Workflow for Blood Sample Processing
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Caption: Workflow for blood sample collection and preparation.
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Caption: Regulation of Gastrin-17 secretion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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